Cas no 86128-37-2 (Methane-13C, diiodo-(6CI,9CI))

Methane-13C, diiodo-(6CI,9CI) is a stable isotopically labeled compound where the carbon atom is replaced with carbon-13 (¹³C), enhancing its utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry applications. The diiodo substitution provides distinct reactivity, making it valuable in synthetic chemistry for cross-coupling reactions and as a precursor for further functionalization. The ¹³C labeling ensures precise tracking in mechanistic studies and metabolic research. Its high isotopic purity and well-defined structure support accurate analytical measurements, particularly in studies requiring isotopic tracing. This compound is suited for advanced research in organic synthesis, isotopic labeling, and spectroscopic analysis.

Methane-13C, diiodo-(6CI,9CI) structure

Product Name:Methane-13C, diiodo-(6CI,9CI)

CAS No:86128-37-2

MF:CH₂I₂

MW:268.828179836273

CID:708327

PubChem ID:12403103

Update Time:2025-06-08

Methane-13C, diiodo-(6CI,9CI) Chemical and Physical Properties

Names and Identifiers

- Methane-13C, diiodo-(6CI,9CI)
- DIIODOMETHANE-13C, 99 ATOM % 13C
- Diidomethane13C
- methylene-13c iodide
- DIIODOMETHANE (13C)
- Diiodomethane-13C, >=98 atom % 13C, >=99% (CP), contains copper as stabilizer
- 86128-37-2
- diiodo(113C)methane
- SCHEMBL1331208
- NZZFYRREKKOMAT-OUBTZVSYSA-N
- Diiodomethane-13C
- DIIODOMETHANE + COPPER WIRE (13C, 99%)
- AKOS015916034
- Inchi： 1S/CH2I2/c2-1-3/h1H2/i1+1
- InChI Key： NZZFYRREKKOMAT-OUBTZVSYSA-N
- SMILES： [13CH2](I)I

Computed Properties

Exact Mass: 268.82795g/mol
Monoisotopic Mass: 268.82795g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 2.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: 3.337 g/mL at 25 °C
Melting Point: 6 °C(lit.)
Boiling Point: 68 °C11 mm Hg(lit.)
Flash Point: >230 °F
Solubility: Not determined

Methane-13C, diiodo-(6CI,9CI) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3265 8/PG 3
WGK Germany：3
Hazard Category Code： 34-36/37/38-22
Safety Instruction： 26-27-36/37/39
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)